Cas no 1082893-96-6 (1-(3-bromopropanesulfonyl)-3-methylbenzene)

• Product Name: 1-(3-bromopropanesulfonyl)-3-methylbenzene
• CAS No: 1082893-96-6
• CID: 4570580
• PubChem ID: 28355555
• Update Time: 2025-05-19

1-(3-bromopropanesulfonyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropanesulfonyl)-3-methylbenzene
• 1-(3-bromopropanesulfonyl)-3-methylbenzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(3-bromopropanesulfonyl)-3-methylbenzene

1-(3-Bromopropanesulfonyl)-3-Methylbenzene: A Comprehensive Overview

1-(3-Bromopropanesulfonyl)-3-Methylbenzene, identified by the CAS number 1082893-96-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the performance of various chemical systems, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-(3-Bromopropanesulfonyl)-3-Methylbenzene consists of a benzene ring substituted with a methyl group at the 3-position and a sulfonyl group attached to a brominated propane chain at the 1-position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its functional applications. The sulfonyl group, being electron-withdrawing, significantly influences the reactivity of the benzene ring, making it a valuable component in various synthetic pathways.

Recent research has explored the use of 1-(3-Bromopropanesulfonyl)-3-Methylbenzene in drug delivery systems. Its ability to form stable covalent bonds with biologically active molecules has been leveraged to create targeted drug carriers that enhance bioavailability and reduce side effects. For instance, studies published in Nature Communications have demonstrated its potential in developing prodrugs for cancer therapy, where the compound serves as a linker between the therapeutic agent and a targeting moiety.

In addition to its biomedical applications, 1-(3-Bromopropanesulfonyl)-3-Methylbenzene has found utility in polymer chemistry. Its brominated propane chain facilitates controlled radical polymerization, enabling the synthesis of polymers with tailored mechanical and thermal properties. This has implications for the development of high-performance materials used in aerospace and electronics industries.

The synthesis of CAS No. 1082893-96-6 involves a multi-step process that typically begins with the bromination of propane followed by sulfonation and subsequent coupling with methyl-substituted benzene derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, studies have shown that 1-(3-Bromopropanesulfonyl)-3-Methylbenzene exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term ecological impact and degradation pathways.

In conclusion, 1-(3-Bromopropanesulfonyl)-3-Methylbenzene (CAS No. 1082893-96-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential as a key building block in modern chemistry and materials science.